Cas no 1805510-96-6 (Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate)

• Product Name: Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate
• CAS No: 1805510-96-6
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• CID: 5038770
• Update Time: 2025-06-16

Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate

• Inchi： 1S/C12H10F6O2/c1-3-6-7(11(13,14)15)4-5-8(12(16,17)18)9(6)10(19)20-2/h4-5H,3H2,1-2H3
• InChI Key： CXQPEPGRDITVCO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)(F)F)C(C(=O)OC)=C1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate

Comprehensive Overview of Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate (CAS No. 1805510-96-6)

Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate (CAS No. 1805510-96-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its unique trifluoromethyl and ethyl functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of multiple trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical properties in drug design and development.

In recent years, the demand for fluorinated compounds like Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate has surged due to their widespread applications in life sciences and material engineering. Researchers and industry professionals frequently search for terms such as "fluorinated benzoate derivatives," "synthetic routes for trifluoromethylated compounds," and "applications of ethylbenzoate esters," reflecting the growing interest in this chemical space. The compound's versatility is further highlighted by its potential use in the development of novel pharmaceutical intermediates and agrochemical formulations, where its structural features contribute to enhanced bioactivity and environmental persistence.

The synthesis of Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate typically involves multi-step organic reactions, including esterification and electrophilic aromatic substitution. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination have been explored to improve yield and efficiency. These methodologies align with the broader trend toward sustainable and green chemistry, a topic of high relevance in contemporary scientific discourse. Keywords like "green synthesis of fluorinated compounds" and "catalytic approaches in organic chemistry" are frequently associated with this compound, underscoring its alignment with modern research priorities.

From an industrial perspective, Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate is often discussed in the context of high-performance materials and specialty chemicals. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. This has led to increased searches for "fluorinated esters in material science" and "benzoate derivatives for advanced applications." The compound's ability to modify surface properties and interact with other functional groups makes it a subject of ongoing investigation in nanotechnology and surface engineering.

Quality control and analytical characterization of Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate are critical for ensuring its suitability in various applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These analytical methods are frequently searched alongside the compound's name, as researchers seek reliable protocols for its identification and quantification. The emphasis on "analytical methods for fluorinated compounds" reflects the need for precise and reproducible results in both academic and industrial settings.

In summary, Methyl 3,6-bis(trifluoromethyl)-2-ethylbenzoate (CAS No. 1805510-96-6) represents a compelling example of how fluorinated organic compounds can address complex challenges in multiple scientific disciplines. Its unique chemical profile, combined with its broad applicability, ensures its continued relevance in cutting-edge research and industrial innovation. As the scientific community increasingly focuses on sustainable and efficient chemical processes, this compound is poised to remain a key player in the development of next-generation solutions.